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Compound of Interest

Compound Name: Basic red 22
CAS No.: 23354-43-0
Cat. No.: B12769253

Get Quote

Technical Profile of Basic Red 22

This document provides a summary of the available chemical data for the compound commonly
identified as Basic Red 22. It is important to note that the scientific literature and commercial

suppliers present conflicting information regarding the precise molecular formula and weight of
this substance, suggesting that "Basic Red 22" may refer to a class of similar compounds or
that different formulations exist.

Physicochemical Data

The molecular weight and formula for Basic Red 22 vary across different sources. The
following table summarizes the reported values.
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Molecular Formula Molecular Weight ( g/mol ) Source

C13H20N604S 356.40 PubChem[1], Alfa Chemistry[2]

Ci5H21INs 412.27 Alfa Chemistry[2]

C12H17Ne* 245.30 Guidechem[3]

CaariCING 308.81 World dye variety[4],
Winchem[5]

CisH21INe 245.303 ChemBK]|6]

C21H14N60O5S2 Not specified Guidechem[3]

C23H25CIN4O4S Not specified Guidechem[3]

Note: The significant discrepancies in the reported molecular formulas and weights indicate
that "Basic Red 22" is not a unique chemical entity. Researchers and professionals should
verify the specific chemical structure and properties of the material from their supplier.

Experimental Protocols and Biological Pathways

Detailed experimental protocols for the use of Basic Red 22 in research applications, such as
its mechanism as a contact allergen or its use in biological staining, are not extensively detailed
in the provided search results. Similarly, information regarding its involvement in specific
signaling pathways is not available. Therefore, no experimental workflows or signaling pathway
diagrams can be generated at this time.

Applications

Basic Red 22 is primarily utilized as a dye in the textile industry for acrylic fibers and can also
be used on modified polyester.[4][5][6] It is known for producing a vibrant bluish-red color.[4]
Some sources also indicate its use in biological staining.[3] One report mentioned it as an
allergen in a PPD-free hair coloring product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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